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Compound of Interest

Compound Name:

trans-4-

Aminocyclohexanemethanol

hydrochloride

Cat. No.: B073332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of chemical reagents is a critical component of laboratory safety and

environmental responsibility. This guide provides essential, immediate safety and logistical

information for the proper disposal of trans-4-Aminocyclohexanemethanol hydrochloride
(CAS No. 1504-49-0). Adherence to these procedures will help ensure the safety of laboratory

personnel and the protection of our environment.

Immediate Safety and Hazard Information
trans-4-Aminocyclohexanemethanol hydrochloride is a chemical compound that requires

careful handling. Based on available safety data, this compound is associated with the

following hazards:
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Hazard Statement Description

H302 Harmful if swallowed.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

Precautionary Measures:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

In the event of exposure, follow the appropriate first aid measures and seek medical attention.

Step-by-Step Disposal Protocol
The primary disposal method for trans-4-Aminocyclohexanemethanol hydrochloride is to

send it to an approved waste disposal plant.[1] Do not dispose of this chemical down the drain

or in regular trash.

1. Waste Collection:

Container: Use a designated, properly labeled, and chemically compatible waste container.

The original container is often a good choice if it is in good condition.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"

and the full chemical name: "trans-4-Aminocyclohexanemethanol hydrochloride".
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Segregation: Do not mix this waste with other chemical waste streams unless explicitly

approved by your institution's Environmental Health and Safety (EHS) department.

Incompatible materials can react dangerously.

2. Waste Storage:

Location: Store the waste container in a designated satellite accumulation area (SAA) that is

at or near the point of generation.

Conditions: Keep the container tightly closed except when adding waste. Store in a cool, dry,

and well-ventilated area away from incompatible materials.

Secondary Containment: It is best practice to use secondary containment, such as a tray or

bin, to capture any potential leaks.

3. Arranging for Disposal:

Contact EHS: Once the waste container is full, or if the chemical is no longer needed,

contact your institution's Environmental Health and Safety (EHS) department to arrange for a

hazardous waste pickup.

Documentation: Fill out any required waste disposal forms or tags provided by your EHS

department. Be sure to accurately list the contents of the container.

4. Empty Container Disposal:

An empty container that held trans-4-Aminocyclohexanemethanol hydrochloride should

be handled as hazardous waste unless it has been triple-rinsed.

The rinsate from the triple-rinsing process must be collected and disposed of as hazardous

chemical waste.

Once properly decontaminated, the container can be disposed of as regular trash after

defacing the label.

Disposal Decision Workflow
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The following diagram illustrates the decision-making process for the proper disposal of trans-
4-Aminocyclohexanemethanol hydrochloride.

Initial Assessment

Disposal Procedure

Start: Have trans-4-Aminocyclohexanemethanol
hydrochloride for disposal

Is the chemical waste?

Is the container empty?

No

Collect in a labeled,
compatible hazardous waste container

Yes

No (residue present)Triple-rinse the container

Yes

Store in a designated
Satellite Accumulation Area (SAA)

Contact Environmental Health & Safety (EHS)
for hazardous waste pickup

End: Disposed as
Hazardous Waste

Collect rinsate as
hazardous waste

Dispose of decontaminated
container in regular trash

(remove/deface label)

End: Disposed as
Regular Trash
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Click to download full resolution via product page

Caption: Disposal workflow for trans-4-Aminocyclohexanemethanol hydrochloride.

Disclaimer: This guide is intended for informational purposes only. Always consult your

institution's specific waste disposal policies and the most current Safety Data Sheet (SDS) for

trans-4-Aminocyclohexanemethanol hydrochloride before handling and disposal.

Regulations may vary by location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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